Cas no 179615-89-5 (3H-1,2,4-Triazole-3-thione,5-[2-[3,5-bis(trifluoromethyl)phenyl]ethyl]-2,4-dihydro-4-(phenylmethyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione,5-[2-[3,5-bis(trifluoromethyl)phenyl]ethyl]-2,4-dihydro-4-(phenylmethyl)-
• CAS No: 179615-89-5
• MF: C₁₉H₁₅F₆N₃S
• MW: 431.397923707962
• CID: 1369784
• Update Time: 2024-08-16

3H-1,2,4-Triazole-3-thione,5-[2-[3,5-bis(trifluoromethyl)phenyl]ethyl]-2,4-dihydro-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-[2-[3,5-bis(trifluoromethyl)phenyl]ethyl]-2,4-dihydro-4-(phenylmethyl)-
• 3H-1,2,4-Triazole-3-thione, 5-[2-[3,5-bis(trifluoromethyl)phenyl]ethyl]-2,4-dihydro-4-(phenylmethyl)-

• Inchi： 1S/C19H15F6N3S/c20-18(21,22)14-8-13(9-15(10-14)19(23,24)25)6-7-16-26-27-17(29)28(16)11-12-4-2-1-3-5-12/h1-5,8-10H,6-7,11H2,(H,27,29)
• InChI Key： NMODRKPIQLQEQV-UHFFFAOYSA-N
• SMILES： N1=C(CCC2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)N(CC2=CC=CC=C2)C(=S)N1

Computed Properties

• Exact Mass: 431.08925

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 416.0±55.0 °C(Predicted)
• PSA: 27.63
• pka: 8.52±0.20(Predicted)